Cas no 2172541-15-8 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid
• CAS No: 2172541-15-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5995911
• PubChem ID: 165556735
• Update Time: 2025-05-30

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2,2,4-trimethylpentanoic acid
• 2172541-15-8
• EN300-1554240

• Inchi： 1S/C28H36N2O5/c1-17(2)23(28(5,6)25(32)33)30-24(31)27(3,4)16-29-26(34)35-15-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,17,22-23H,15-16H2,1-6H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DGUKAVVTTOIYEO-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C(C(C)C)NC(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid (CAS No. 2172541-15-8)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172541-15-8, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This molecule, characterized by its complex structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications in drug development and molecular biology.

The structural framework of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid incorporates a fluorenylmethoxycarbonyl (Fmoc) moiety, which is widely recognized for its utility in peptide synthesis and protection strategies. The Fmoc group provides a robust protecting group for amino functions, ensuring high fidelity in peptide coupling reactions. This feature makes the compound particularly valuable in the synthesis of complex peptides and proteins, where maintaining structural integrity is paramount.

Beyond its role in peptide chemistry, the presence of a dimethylpropanamido and trimethylpentanoic acid moiety introduces additional layers of functionality. These structural elements contribute to the compound's solubility profile and interaction potential with biological targets. The dimethylpropanamido group can serve as a hinge region in protein-protein interactions, while the trimethylpentanoic acid moiety may enhance binding affinity through hydrophobic interactions.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, further highlighting the potential of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid. Studies utilizing molecular dynamics simulations and quantum mechanical calculations have suggested that this compound may exhibit favorable binding properties with enzymes and receptors involved in critical biological pathways. Such insights are derived from the analysis of its three-dimensional structure and the electronic distribution of its functional groups.

In the realm of drug discovery, the ability to modulate biological activity through small molecule intervention remains a cornerstone of therapeutic development. The unique structural features of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid position it as a versatile scaffold for designing novel pharmacophores. Researchers are exploring its potential as an intermediate in the synthesis of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The Fmoc group's compatibility with solid-phase peptide synthesis also opens avenues for rapid library screening and high-throughput virtual screening.

The compound's stability under various conditions is another critical factor that enhances its utility in research and industrial applications. Studies have demonstrated that 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid maintains its integrity during storage and reaction conditions typically employed in synthetic chemistry. This stability is attributed to the robust nature of its functional groups and the absence of labile bonds that could lead to degradation.

From a synthetic perspective, the preparation of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2,2,4-trimethylpentanoic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct key structural motifs efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable such intricate constructions.

The growing interest in fluorinated compounds has further amplified the relevance of derivatives like 3-3-(Fmoc-amino)-N,N-dimethyl-N-(1-adamantyl)glycine, which share structural similarities with our subject compound. Fluorine atoms are known to enhance metabolic stability and binding affinity in drug candidates. The incorporation of fluorine into pharmaceuticals has been extensively reviewed for its impact on pharmacokinetic properties. Consequently, compounds featuring fluorinated aromatic rings or side chains are under continuous investigation for their therapeutic potential.

In conclusion,3-(Fmoc-amino)-N,N-dimethylnorvaline, another derivative with structural analogies to our primary compound,is an example illustrating how modifications at specific positions can influence biological activity significantly. The systematic study of such derivatives provides valuable insights into structure-function relationships, which are essential for rational drug design. As research progresses,the full therapeutic spectrum associated with these compounds will likely be uncovered, offering new opportunities for therapeutic intervention.